3β,5β-Tetrahydro Cortisone 3,21-Diacetate
3β,5β-Tetrahydro Cortisone 3,21-Diacetate
Brand Name:
Vulcanchem
CAS No.:
4003-93-4
VCID:
VC0135605
InChI:
InChI=1S/C25H36O7/c1-14(26)31-13-21(29)25(30)10-8-19-18-6-5-16-11-17(32-15(2)27)7-9-23(16,3)22(18)20(28)12-24(19,25)4/h16-19,22,30H,5-13H2,1-4H3/t16-,17+,18+,19+,22-,23+,24+,25+/m1/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)OC(=O)C)C)C)O
Molecular Formula:
C25H36O7
Molecular Weight:
448.556
3β,5β-Tetrahydro Cortisone 3,21-Diacetate
CAS No.: 4003-93-4
Reference Standards
VCID: VC0135605
Molecular Formula: C25H36O7
Molecular Weight: 448.556
| CAS No. | 4003-93-4 |
|---|---|
| Product Name | 3β,5β-Tetrahydro Cortisone 3,21-Diacetate |
| Molecular Formula | C25H36O7 |
| Molecular Weight | 448.556 |
| IUPAC Name | [2-[(3S,5R,8S,9S,10S,13S,14S,17R)-3-acetyloxy-17-hydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C25H36O7/c1-14(26)31-13-21(29)25(30)10-8-19-18-6-5-16-11-17(32-15(2)27)7-9-23(16,3)22(18)20(28)12-24(19,25)4/h16-19,22,30H,5-13H2,1-4H3/t16-,17+,18+,19+,22-,23+,24+,25+/m1/s1 |
| Standard InChIKey | PXQRJZNDFRAFTF-JWGYNNGLSA-N |
| SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)OC(=O)C)C)C)O |
| Synonyms | 3β,17,21-Trihydroxy-5β-pregnane-11,20-dione 3,21-Diacetate |
| Last Modified | Aug 20 2021 |
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